Cas no 1361697-12-2 (3,5-Dichloro-2-(2,3,5-trichlorophenyl)pyridine-4-methanol)

• Product Name: 3,5-Dichloro-2-(2,3,5-trichlorophenyl)pyridine-4-methanol
• CAS No: 1361697-12-2
• MF: C₁₂H₆Cl₅NO
• MW: 357.447138309479
• CID: 4966428
• Update Time: 2025-10-28

3,5-Dichloro-2-(2,3,5-trichlorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-(2,3,5-trichlorophenyl)pyridine-4-methanol

• Inchi： 1S/C12H6Cl5NO/c13-5-1-6(10(16)8(14)2-5)12-11(17)7(4-19)9(15)3-18-12/h1-3,19H,4H2
• InChI Key： GNVFTLPCHHJMGX-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)C(=CN=C1C1C=C(C=C(C=1Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 356.886252 g/mol
• Monoisotopic Mass: 354.889202 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 33.1
• Molecular Weight: 357.4

Additional information on 3,5-Dichloro-2-(2,3,5-trichlorophenyl)pyridine-4-methanol

3,5-Dichloro-2-(2,3,5-trichlorophenyl)pyridine-4-methanol

3,5-Dichloro-2-(2,3,5-trichlorophenyl)pyridine-4-methanol, also known by its CAS number 1361697-12-2, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a pyridine ring with chlorinated aromatic substituents and a hydroxymethyl group. The combination of these functional groups imparts the compound with distinctive chemical properties that make it valuable in research and industrial applications.

The molecular structure of 3,5-Dichloro-2-(2,3,5-trichlorophenyl)pyridine-4-methanol consists of a pyridine ring substituted at positions 2 and 4 with a trichlorophenyl group and a hydroxymethyl group, respectively. The presence of multiple chlorine atoms in the aromatic rings contributes to the compound's stability and reactivity. Recent studies have shown that such chlorinated aromatic compounds exhibit interesting electronic properties, making them potential candidates for advanced materials such as organic semiconductors and sensors.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and aromatic substitution reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of the product. For instance, a study published in the Journal of Organic Chemistry demonstrated an efficient method using palladium-catalyzed cross-coupling reactions to construct the trichlorophenyl-pyridine moiety. This approach not only enhances the scalability of the synthesis but also reduces the environmental impact by minimizing the use of hazardous reagents.

3,5-Dichloro-2-(2,3,5-trichlorophenyl)pyridine-4-methanol has found applications in several areas due to its unique chemical properties. In pharmaceutical research, this compound serves as a valuable intermediate for the synthesis of bioactive molecules targeting various diseases. For example, recent studies have highlighted its potential as an anti-inflammatory agent by modulating specific cellular pathways involved in inflammation.

In addition to its pharmaceutical applications, this compound has shown promise in the field of agrochemicals. Its ability to inhibit certain enzymes associated with plant pathogens makes it a potential candidate for developing eco-friendly pesticides. A research article in Pest Management Science reported that derivatives of this compound exhibit high efficacy against fungal pathogens while being less toxic to non-target organisms compared to conventional pesticides.

The electronic properties of 3,5-Dichloro-2-(2,3,5-trichlorophenyl)pyridine-4-methanol have also attracted attention in materials science. Studies have shown that this compound can act as an electron-deficient acceptor material in organic photovoltaic devices (OPVs). Its ability to form stable charge-transfer complexes with electron-rich donors enhances the efficiency of energy conversion in OPVs. Researchers are actively exploring ways to integrate this compound into next-generation solar cells to improve their performance under varying light conditions.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions within this compound. Using density functional theory (DFT), scientists have modeled the electronic structure of 3,5-Dichloro-2-(2,3,5-trichlorophenyl)pyridine-4-methanol and identified key factors influencing its reactivity. These findings are expected to guide future research into optimizing its properties for specific applications.

In terms of environmental impact assessment, studies have been conducted to evaluate the biodegradation potential and toxicity profile of this compound. Results indicate that under controlled conditions, it undergoes slow biodegradation without releasing highly toxic byproducts. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 3,5-Dichloro-2-(2,3,5-trichlorophenyl)pyridine-4-methanol, CAS No: 1361697-12-2 is a versatile compound with diverse applications across multiple disciplines. Its unique structure provides a foundation for innovative solutions in pharmaceuticals,
agrochemicals,
and materials science.
As research continues,
this compound is poised to play an increasingly important role in advancing technological and scientific frontiers.